Cas no 877371-68-1 (BOROGLY-(+)-PINANEDIOL)

BOROGLY-(+)-PINANEDIOL is a chiral boron-containing diol derived from (+)-pinane, offering utility as a versatile intermediate in asymmetric synthesis and catalysis. Its rigid pinane backbone enhances stereochemical control, making it valuable for constructing enantioselective boronates and chiral ligands. The compound’s boron moiety enables selective transformations, such as Suzuki-Miyaura couplings or hydroboration reactions, while the diol functionality provides chelating properties for metal coordination. Its stability and defined stereochemistry are advantageous for applications in pharmaceuticals, agrochemicals, and materials science, where precise chiral induction is critical. The product is typically handled under inert conditions to preserve its reactivity and purity.

BOROGLY-(+)-PINANEDIOL structure

Product Name:BOROGLY-(+)-PINANEDIOL

CAS No:877371-68-1

MF:C₁₁H₂₀BNO₂

MW:209.09300327301

MDL:MFCD16038262

CID:69225

PubChem ID:56972087

Update Time:2025-10-16

BOROGLY-(+)-PINANEDIOL Chemical and Physical Properties

Names and Identifiers

- ((3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine
- SCHEMBL15199880
- DTXSID40719321
- 1-[(3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-2H-4,6-methano-1,3,2-benzodioxaborol-2-yl]methanamine
- 877371-68-1
- [(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]methanamine
- BoroGly-(+)-Pinanediol
- BOROGLY-(+)-PINANEDIOL
- MDL： MFCD16038262
- Inchi： 1S/C11H20BNO2/c1-10(2)7-4-8(10)11(3)9(5-7)14-12(6-13)15-11/h7-9H,4-6,13H2,1-3H3/t7-,8-,9+,11-/m0/s1
- InChI Key： GMWJKKPSKPSEBE-CKEKPRIKSA-N
- SMILES： O1B(CN)O[C@@H]2C[C@@H]3C[C@H]([C@]12C)C3(C)C

Computed Properties

Exact Mass: 209.159
Monoisotopic Mass: 209.159
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.5A^2

Experimental Properties

Density: 1.07

BOROGLY-(+)-PINANEDIOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM161255-1g	((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine	877371-68-1	95%	1g	$***	2023-05-29
TRC	B284585-2.5mg	BOROGLY-(+)-PINANEDIOL	877371-68-1		2.5mg	$ 200.00	2022-06-07
TRC	B284585-5mg	BOROGLY-(+)-PINANEDIOL	877371-68-1		5mg	$ 370.00	2022-06-07
TRC	B284585-10mg	BOROGLY-(+)-PINANEDIOL	877371-68-1		10mg	$ 585.00	2022-06-07
Advanced ChemBlocks	10183-250MG	((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine	877371-68-1	95%	250MG	$315	2023-09-15
Advanced ChemBlocks	10183-1G	((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine	877371-68-1	95%	1G	$900	2023-09-15
Ambeed	A727265-1g	((3aS,4S,6S,7aR)-3a,5,5-Trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine	877371-68-1	98+%	1g	$822.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1544250-1g	((3AS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)methanamine	877371-68-1	98%	1g	￥8914.00	2024-04-27